BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling DL-
erythro-Dihydrosphingosine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL -erythro-Dihydrosphingosine

Cat. No.: B3427575

Essential Safety and Handling Guide for DL-
erythro-Dihydrosphingosine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal information for DL-erythro-
Dihydrosphingosine (also known as sphinganine). Adherence to these guidelines is essential
for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures

While DL-erythro-Dihydrosphingosine is not classified as a hazardous substance under the
2012 OSHA Hazard Communication Standard, proper laboratory hygiene and safety practices
are mandatory.[1] The following table summarizes the required personal protective equipment
and safety protocols.
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Equipment/Procedure

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
glasses conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.[1][2]

To protect eyes from potential
splashes or contact with the

solid compound.

Skin Protection

Impervious clothing and

appropriate protective gloves.

[1](2]

To prevent skin exposure.
Gloves should be inspected
before use and disposed of

properly after handling.[2]

Respiratory Protection

Not required under normal use
conditions.[1] A dust mask is
recommended when handling

large quantities.[2]

The compound is a solid with
low vapor pressure.[1] A dust
mask minimizes inhalation of

airborne particles.

Ventilation

Handle in a well-ventilated
area or under an exhaust
hood.[2][3]

To minimize inhalation of any
dust.

Hygiene Measures

Wash hands thoroughly after
handling. Avoid eating,
drinking, or smoking in the

laboratory.

Standard good laboratory

practice to prevent ingestion.

Operational Plans: Handling and Storage

Handling:

Storage:

Ensure adequate ventilation.

Avoid contact with skin, eyes, and clothing.[1]
Prevent the formation of dust and aerosols.[2][3]

Use personal protective equipment as required.
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e Store in a freezer.[1]
» Keep the container tightly closed in a dry and well-ventilated place.[2]

e Incompatible materials to avoid are strong oxidizing agents.[1]

Disposal Plan

o Spill Cleanup: For minor spills, sweep up the solid material, avoiding dust formation, and
place it in a suitable, closed container for disposal.[1][2] It is recommended to dampen the
material with water to prevent dusting before sweeping.

» Waste Disposal: Dispose of the chemical and its container in accordance with local, state,
and federal regulations. This material should not be released into the environment.[2]

De Novo Sphingolipid Biosynthesis Pathway

DL-erythro-Dihydrosphingosine (Sphinganine) is a key intermediate in the de novo synthesis
of sphingolipids. This pathway begins with the condensation of serine and palmitoyl-CoA and
leads to the formation of ceramides and other complex sphingolipids that are crucial for cellular
structure and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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